5-(benzoylamino)-1-naphthalenesulfonic acid

• IUPAC Name: 5-benzamidonaphthalene-1-sulfonic acid
• InChI: InChI=1S/C17H13NO4S/c19-17(12-6-2-1-3-7-12)18-15-10-4-9-14-13(15)8-5-11-16(14)23(20,21)22/h1-11H,(H,18,19)(H,20,21,22)
• InChI Key: QDYATUVPJBSSJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=CC3=C2C=CC=C3S(=O)(=O)O
• Molecular Formula: C17H13NO4S
• Molecular Weight: 327.4 g/mol

Description

5-(benzoylamino)-1-naphthalenesulfonic acid is a useful research compound. Its molecular formula is C17H13NO4S and its molecular weight is 327.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.05652907 g/mol and the complexity rating of the compound is 521. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To an ice cooled solution of 1-naphthylamine-5-sulfonic acid (2 g, 8.9 mmol) in dichloromethane (5 mL), was added triethylamine (1.87 mL, 13.4 mmol). Benzoyl chloride (1.14 ml, 9.85 mmol) was added and the resultant solution was stirred at room temperature overnight. The reaction mixture was quenched by pouring into ice water, and the product was extracted into ethyl acetate. The organic extracts were washed with brine, dried over MgSO4, filtered and concentrated to provide crude intermediate 43 as a white solid that was used without further purification.